Cas no 327022-58-2 (1-methyl-1-propylpyrrolidinium Hexafluorophosphate)

1-Methyl-1-propylpyrrolidinium hexafluorophosphate is an ionic liquid with applications in electrochemistry, catalysis, and energy storage due to its high thermal stability and wide electrochemical window. Its pyrrolidinium-based cation contributes to low viscosity and enhanced conductivity, while the hexafluorophosphate anion ensures good chemical and electrochemical stability. This compound is particularly useful in lithium-ion batteries and supercapacitors as a non-aqueous electrolyte, offering improved safety and performance compared to traditional solvents. Its hydrophobic nature and low volatility further make it suitable for high-temperature applications. The compound is typically handled under inert conditions due to moisture sensitivity.
1-methyl-1-propylpyrrolidinium Hexafluorophosphate structure
327022-58-2 structure
Product Name:1-methyl-1-propylpyrrolidinium Hexafluorophosphate
CAS No:327022-58-2
MF:C8H18F6NP
MW:273.199404239655
MDL:MFCD14156013
CID:1450760
PubChem ID:60196395
Update Time:2025-06-09

1-methyl-1-propylpyrrolidinium Hexafluorophosphate Chemical and Physical Properties

Names and Identifiers

    • 1-methyl-1-propylpyrrolidinium Hexafluorophosphate
    • 1-Methyl-1-propylpyrrolidin-1-ium hexafluorophosphate(V)
    • 1-Methyl-1-propylpyrrolidinium hexfluorophosphate
    • Tox21_202709
    • MFCD14156013
    • 1-METHYL-1-PROPYLPYRROLIDIN-1-IUM HEXAFLUOROPHOSPHATE
    • E?-phosphanuide
    • SCHEMBL22364316
    • 327022-58-2
    • CHEMBL3182866
    • N-propyl,methylpyrrolidinium hexafluorophosphate
    • DTXCID6029125
    • NCGC00260257-01
    • DB-298828
    • CAS-327022-58-2
    • 1-methyl-1-propylpyrrolidin-1-ium; hexafluoro-
    • 1-methyl-1-propylpyrrolidin-1-ium;hexafluorophosphate
    • DTXSID7049269
    • G86030
    • MDL: MFCD14156013
    • Inchi: 1S/C8H18N.F6P/c1-3-6-9(2)7-4-5-8-9;1-7(2,3,4,5)6/h3-8H2,1-2H3;/q+1;-1
    • InChI Key: LDIDCWZPAKUACM-UHFFFAOYSA-N
    • SMILES: [P-](F)(F)(F)(F)(F)F.[N+]1(C)(CCC)CCCC1

Computed Properties

  • Exact Mass: 273.10810555g/mol
  • Monoisotopic Mass: 273.10810555g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 145
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

1-methyl-1-propylpyrrolidinium Hexafluorophosphate Pricemore >>

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